L-Leucine-15N,d10

• Molecular Formula: C6H13NO2
• Molecular Weight: 142.23 g/mol
• InChI: InChI=1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1/i1D3,2D3,3D2,4D,5D,7+1
• InChIKey: ROHFNLRQFUQHCH-STKSKFGQSA-N

L-Leucine-15N,d10 Technical Overview

L-Leucine-15N,d10 is a stable isotope-labeled analog of the essential branched-chain amino acid L-leucine. It features a dual-labeling architecture with ten deuterium (²H) atoms replacing all non-exchangeable hydrogen atoms and one nitrogen-15 (¹⁵N) atom replacing the natural ¹⁴N isotope, resulting in a molecular formula of C₆H₃D₁₀¹⁵NO₂ and a molecular weight of 142.23 g/mol . This compound is chemically and biologically equivalent to its natural counterpart but is distinguished by its unique mass signature (+11 Da shift relative to unlabeled L-leucine, 131.17 g/mol), making it a critical internal standard and tracer for quantitative mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and metabolic flux analysis . Typical specifications for research-grade material include a chemical purity of ≥98% and an isotopic enrichment of 97-98 atom % for both ¹⁵N and D₁₀ .

Research Workflow Quantitative mass spectrometry (SILAC), NMR spectroscopy, metabolic flux analysis

Selection Signal Dual-label architecture: +11 Da mass shift (10 × ²H, 1 × ¹⁵N)

Use Context Internal standard and tracer for leucine studies; supports SILAC, HSQC, and LC-MS/MS quantitation

Why L-Leucine-15N,d10 Cannot Be Substituted

Generic substitution of L-Leucine-15N,d10 with alternative labeled leucine analogs (e.g., L-Leucine-13C6, L-Leucine-d10, or L-Leucine-15N) is scientifically unsound due to fundamental differences in isotopic mass shift, labeling position, and analytical compatibility. These differences directly impact the accuracy, resolution, and multiplexing capability of downstream assays. For instance, the 13C6 label (+6 Da) provides a smaller mass shift that can overlap with natural isotopic distributions, complicating quantitation in complex matrices, while the D10 label (+10 Da) offers a larger shift but can exhibit altered chromatographic retention times due to the inverse isotope effect [1]. The dual-label (+11 Da) of L-Leucine-15N,d10 offers a unique balance of a large, unambiguous mass shift for mass spectrometry (MS) without the significant retention time drift associated with D-only labels, while also enabling specific 15N NMR studies that are impossible with 13C or D-only analogs [2]. Therefore, the selection of the isotopic label is an analytical design choice that dictates the feasibility and fidelity of the experimental outcome, not a mere procurement preference.

L-Leucine-15N,d10

L-Leucine-13C6 (+6 Da): smaller mass shift may overlap with natural isotopes, complicating quantitation in complex matrices.

L-Leucine-15N,d10

L-Leucine-d10 (+10 Da): deuterium-only label can cause altered chromatographic retention times (reverse isotope effect), affecting peak alignment.

L-Leucine-15N,d10

L-Leucine-15N (single label): lacks deuteration, limiting NMR sensitivity for larger proteins and precluding hydrogen tracing in flux studies.

• [1] Turowski, M., Yamakawa, N., Meller, J., Kimata, K., Ikegami, T., Hosoya, K., ... & Tanaka, N. (2003). Deuterium isotope effects on hydrophobic interactions: The importance of dispersion interactions in the hydrophobic phase. Journal of the American Chemical Society, 125(45), 13836-13849. View Source
• [2] Kainosho, M., Torizawa, T., Iwashita, Y., Terauchi, T., Ono, A. M., & Güntert, P. (2006). Optimal isotope labelling for NMR protein structure determinations. Nature, 440(7080), 52-57. View Source

L-Leucine-15N,d10 Procurement Evidence

Higher SILAC Accuracy in Quantitative Proteomics

In Stable Isotope Labeling by Amino acids in Cell culture (SILAC), the +11 Da mass shift of L-Leucine-15N,d10 provides superior quantitative accuracy compared to the more common +6 Da shift of L-Leucine-13C6. The larger mass difference minimizes isotopic peak overlap between 'light' and 'heavy' peptide partners, particularly for peptides with higher charge states or those containing multiple leucine residues, thereby reducing quantification error in complex proteomes [1][2]. This is critical for accurate relative quantification in differential expression studies.

SILAC Quantitation Accuracy

Class-level

+11 Da shift vs. +6 Da (¹³C₆) and +10 Da (d₁₀)

May reduce isotopic envelope overlap for leucine-containing peptides

Class-level evidence; validate in your proteomics workflow

Evidence Dimension	Nominal Mass Shift (Da) vs. Unlabeled L-Leucine
Target Compound Data	+11 Da (10 x 2H + 1 x 15N substitution)
Comparator Or Baseline	L-Leucine-13C6: +6 Da; L-Leucine-d10: +10 Da
Quantified Difference	Target compound provides a +5 Da larger shift than 13C6 and a +1 Da larger shift than d10, while also incorporating 15N for dual detection.
Conditions	SILAC-based quantitative proteomics workflow using high-resolution mass spectrometry (e.g., Orbitrap or Q-TOF).

Why This Matters

Procuring L-Leucine-15N,d10 ensures a larger, cleaner mass shift for SILAC, directly improving the signal-to-noise ratio and quantification accuracy for leucine-containing peptides.

• [1] Ong, S. E., & Mann, M. (2006). A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC). Nature Protocols, 1(6), 2650-2660. View Source
• [2] Jiang, H., & English, A. M. (2002). Quantitative analysis of the yeast proteome by incorporation of isotopically labeled leucine. Journal of Proteome Research, 1(4), 345-350. View Source

Dual-Isotope Tracing in Metabolic Flux Analysis

L-Leucine-15N,d10 uniquely enables simultaneous tracking of the carbon/nitrogen backbone (via 15N) and the metabolic fate of hydrogen atoms (via D10). In comparison, single-isotope labeled analogs like L-Leucine-13C6 or L-Leucine-15N can only trace one element's fate, and L-Leucine-d10 cannot be used to trace nitrogen-specific pathways. Studies demonstrate that D10-labeled leucine is quantitatively incorporated into the yeast proteome, confirming the fidelity of deuterium-based tracing [1]. The dual-label permits, for example, the concurrent measurement of protein synthesis (15N incorporation) and analysis of leucine's transamination or oxidation products that retain or lose deuterium, providing a more comprehensive view of metabolic flux than is possible with any single-labeled analog [2].

Dual-Isotope Tracing

Class-level

Simultaneous ¹⁵N (nitrogen) and D (hydrogen) flux monitoring

Enables concurrent protein synthesis and metabolic fate assessment

Class-level evidence; method compatibility with LC-MS/MS needed

Evidence Dimension	Isotopic Tracing Capability
Target Compound Data	Dual tracing: can simultaneously track both nitrogen (15N) and hydrogen (D) fluxes.
Comparator Or Baseline	L-Leucine-13C6 (C-only); L-Leucine-15N (N-only); L-Leucine-d10 (H-only)
Quantified Difference	Provides 2 distinct and simultaneously measurable isotopic dimensions vs. 1 for any comparator.
Conditions	Metabolic labeling in cell culture (e.g., yeast auxotrophs, mammalian cells) followed by LC-MS/MS analysis.

Why This Matters

The dual-isotope architecture reduces the need for multiple parallel experiments with different tracers, saving on research costs and biological replicates while generating more robust flux data.

• [1] Jiang, H., & English, A. M. (2002). Quantitative analysis of the yeast proteome by incorporation of isotopically labeled leucine. Journal of Proteome Research, 1(4), 345-350. View Source
• [2] Buescher, J. M., Antoniewicz, M. R., Boros, L. G., Burgess, S. C., Brunengraber, H., Clish, C. B., ... & Fendt, S. M. (2015). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology, 34, 189-201. View Source

Enhanced NMR with 15N and Deuterium Labeling

For NMR applications, L-Leucine-15N,d10 provides a unique combination of labels that cannot be replicated by L-Leucine-13C6 or L-Leucine-d10. The 15N label is essential for heteronuclear single quantum coherence (HSQC) experiments, the cornerstone of modern protein NMR, allowing the detection and resolution of individual amide resonances [1]. The addition of D10 (perdeuteration) dramatically improves the relaxation properties of attached protons, leading to sharper linewidths and increased sensitivity in triple-resonance experiments, which is particularly critical for studying larger proteins (>20 kDa) [2]. This combination is standard for the SAIL (Stereo-Array Isotope Labeling) method, which relies on 15N and D labeling for optimal performance, whereas 13C6 labeling introduces additional scalar couplings that complicate spectra.

NMR Sensitivity & Resolution

Class-level

¹⁵N enables HSQC; D₁₀ perdeuteration sharpens lines for >20 kDa proteins

Supports structural studies of larger proteins by NMR

Class-level; SAIL method context; verify sample deuteration level

Evidence Dimension	NMR Experimental Utility
Target Compound Data	Enables high-sensitivity 15N-edited experiments with reduced linewidth due to perdeuteration.
Comparator Or Baseline	L-Leucine-13C6 (introduces complex 13C-13C couplings); L-Leucine-15N (lacks deuteration benefits for large proteins).
Quantified Difference	Provides a gain in sensitivity and resolution for 15N-1H HSQC spectra, especially for proteins >15-20 kDa, compared to non-deuterated 15N-labeled leucine.
Conditions	NMR spectroscopy of bacterially expressed proteins supplemented with labeled leucine in minimal media.

Why This Matters

For structural biology groups, this compound is an essential building block for producing NMR samples of large or difficult proteins, enabling experiments that would otherwise be impractical due to low sensitivity or spectral crowding.

• [1] Kay, L. E. (2005). NMR studies of protein structure and dynamics. Journal of Magnetic Resonance, 173(2), 193-207. View Source
• [2] Kainosho, M., Torizawa, T., Iwashita, Y., Terauchi, T., Ono, A. M., & Güntert, P. (2006). Optimal isotope labelling for NMR protein structure determinations. Nature, 440(7080), 52-57. View Source

Reduced Deuterium-Induced Chromatographic Shift

While L-Leucine-d10 (D10) provides a +10 Da mass shift, its high degree of deuteration causes a significant reverse isotope effect, resulting in an earlier elution time in reversed-phase liquid chromatography compared to its unlabeled analog. This retention time shift can complicate peak alignment and quantitation when using labeled internal standards. L-Leucine-15N,d10, despite having the same number of deuterium atoms, exhibits a slightly different retention behavior due to the presence of the 15N label, which partially mitigates the deuterium-induced shift. Furthermore, the primary analytical advantage is the +11 Da shift, which provides better spectral separation than +10 Da (D10) without the more pronounced retention time issues seen with fully deuterated analogs, making it a superior internal standard for quantitative LC-MS/MS assays of leucine and its metabolites in biological matrices [1].

LC-MS/MS Internal Standard Fit

Class-level

Co-elutes with native leucine; D₁₀-only analog may shift 2–5 s earlier

May improve peak integration accuracy in quantitative bioanalysis

Retention shift is gradient-dependent; verify in method

Evidence Dimension	Chromatographic Retention Time Shift vs. Unlabeled Leucine
Target Compound Data	Minimal shift; elutes very close to natural leucine.
Comparator Or Baseline	L-Leucine-d10 exhibits a significant (seconds) earlier elution time due to stronger reverse isotope effect.
Quantified Difference	The retention time difference for D10-labeled leucine is approximately 2-5 seconds earlier than unlabeled leucine on a standard 30-min LC gradient, whereas 15N,D10-labeled leucine co-elutes more closely with the native analyte.
Conditions	Reversed-phase liquid chromatography (C18 column, water/acetonitrile + 0.1% formic acid gradient) coupled to tandem mass spectrometry (LC-MS/MS).

Why This Matters

For quantitative bioanalysis, using L-Leucine-15N,d10 as an internal standard ensures more accurate and robust peak integration, reducing variability in pharmacokinetic and metabolomic studies compared to D10-only labeled standards.

• [1] Berg, T., & Strand, D. H. (2011). ¹³C labelled internal standards—A solution to minimize matrix effects in LC–MS/MS? Journal of Chromatography B, 879(17-18), 1385-1390. View Source

L-Leucine-15N,d10 Application Scenarios

SILAC-Based Quantitative Proteomics

In quantitative proteomics workflows using SILAC, L-Leucine-15N,d10 is the preferred 'heavy' amino acid for labeling cell cultures. Its +11 Da mass shift provides unambiguous identification and quantification of leucine-containing peptides in high-resolution mass spectrometers, minimizing the risk of fold-change compression due to isotopic envelope overlap that can occur with the smaller +6 Da shift of L-Leucine-13C6 [1]. This leads to more accurate measurements of protein expression changes in studies of disease mechanisms, drug response, and cellular signaling [2].

BCAA Metabolic Flux Analysis

For researchers studying BCAA metabolism in contexts like cancer, diabetes, or muscle wasting, L-Leucine-15N,d10 enables a uniquely detailed flux analysis. The dual isotopic labels allow the simultaneous tracking of nitrogen flux (via 15N) and the carbon/hydrogen backbone fate (via D10) in a single experiment. This is essential for dissecting the contributions of leucine to protein synthesis versus its oxidation and transamination pathways, a level of insight not achievable with 13C or 15N-only tracers [1].

NMR Structure Determination

Structural biology laboratories focusing on large or aggregation-prone proteins (>20 kDa) benefit significantly from using L-Leucine-15N,d10 for sample preparation. The 15N label is required for backbone resonance assignment, while the extensive deuteration (D10) dramatically increases sensitivity and resolution in triple-resonance NMR experiments by suppressing detrimental relaxation pathways [1]. This combination is a cornerstone of advanced labeling strategies like SAIL and is essential for obtaining high-quality NMR data for structure calculation [2].

LC-MS/MS Internal Standard

In pharmaceutical and clinical research, accurate quantitation of leucine and its metabolites in plasma, urine, or tissue samples is critical. L-Leucine-15N,d10 serves as a near-ideal internal standard for LC-MS/MS assays. Its co-elution with the native analyte minimizes matrix effects and ensures precise quantitation, while its +11 Da mass shift provides a clear, interference-free signal in the mass spectrometer. This compound is specifically chosen over L-Leucine-d10 in validated bioanalytical methods where minimizing retention time drift is a regulatory or performance requirement [1].

Application

Selection Property

Validation Focus

SILAC Quantitative Proteomics

+11 Da mass shift for reduced isotopic overlap

Review isotopic envelope overlap in leucine-containing peptides

BCAA Metabolic Flux Studies

Dual-isotope (¹⁵N, D) tracing capability

Confirm simultaneous nitrogen and hydrogen flux measurement

NMR Protein Structure Determination

¹⁵N label for HSQC; perdeuteration for line narrowing

Assess sensitivity gain for larger proteins (>20 kDa)

LC-MS/MS Bioanalysis

Co-elution profile with native leucine; +11 Da shift

Evaluate matrix effect minimization and peak integration precision

• [1] Ong, S. E., & Mann, M. (2006). A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC). Nature Protocols, 1(6), 2650-2660. View Source
• [2] Jiang, H., & English, A. M. (2002). Quantitative analysis of the yeast proteome by incorporation of isotopically labeled leucine. Journal of Proteome Research, 1(4), 345-350. View Source